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Introduction
Costimulation through the CD28 receptor is a critical "signal 2" for the activation, proliferation,

and differentiation of naive T-cells, complementing the primary signal from T-cell receptor

(TCR) engagement ("signal 1"). Ligation of CD28 on T-cells by its ligands, CD80 (B7-1) and

CD86 (B7-2), on antigen-presenting cells (APCs) triggers a cascade of intracellular signaling

events.[1] This pathway is essential for a robust immune response and is a key target in

immunotherapy and drug development. Understanding and manipulating the CD28 signaling

pathway is crucial for various research applications, from basic immunology to the development

of novel cancer therapies. These application notes provide detailed protocols for in vitro T-cell

activation through CD28 costimulation and an overview of the associated signaling pathways.

CD28 Signaling Pathway
Upon engagement, the CD28 receptor provides a critical second signal, alongside T-cell

receptor (TCR) ligation, for naive T-cell activation.[1] This costimulation is essential for

numerous T-cell processes, including cytoskeletal remodeling, cytokine production, survival,

and differentiation.[1] The signaling cascade initiated by CD28 ligation leads to unique

epigenetic, transcriptional, and post-translational modifications in T-cells that are not achieved

by TCR ligation alone.[1] A key pathway activated by CD28 is the Phosphatidylinositol 3-kinase

(PI3K)/Akt pathway, which is required for T-cells to increase their glycolytic rate in response to
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activation.[2] This increased glucose metabolism helps T-cells meet the energetic and

biosynthetic demands of a sustained immune response.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CD28-Mediated T-
Cell Activation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137404#cj28-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15137404#cj28-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b15137404#cj28-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b15137404#cj28-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b15137404#cj28-experimental-protocol-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15137404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

